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Compound of Interest

Compound Name: 3-(Methylthio)pyridine
CAS No.: 18794-33-7
Cat. No.: B103521

Get Quote

Executive Summary

3-(Methylthio)pyridine (CAS: 18794-33-7) is a strategic intermediate used to introduce the
methylthio motif—a precursor to sulfoxides and sulfones—into pyridine scaffolds.[1][2] Unlike
its 2- and 4-isomers, the 3-position is electronically deactivated toward nucleophilic aromatic
substitution (

), making its synthesis and purity profile distinct.[1][2] This guide addresses the specific
challenges in sourcing high-purity grades free from isomeric contamination and metal residues
derived from catalytic synthesis.

Chemical Profile & Specifications
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Parameter Technical Specification
IUPAC Name 3-(Methylsulfanyl)pyridine
CAS Number 18794-33-7

Molecular Formula

Molecular Weight 125.19 g/mol

Appearance Colorless to pale yellow liquid

Characteristic sulfide stench (garlic/cabbage-

Odor .
like)
N Soluble in DCM, EtOAc, MeOH; sparingly
Solubility ]
soluble in water
N ] ~220-225°C (est.[3][4][5][6][7] at 760 mmHgQ);
Boiling Point

often distilled under vacuum

- 3-Bromopyridine (SM), 3,3'-Bipyridine
Key Impurities . .
(homocoupling), Sulfoxides

Synthesis & Manufacturing Routes

The synthesis of 3-(Methylthio)pyridine requires overcoming the lack of activation at the C3
position.[1][2] Standard nucleophilic displacement (viable for 2- and 4-halopyridines) fails here.
[1][2] Two primary industrial routes are employed:[8][9]

Route A: Palladium-Catalyzed C-S Cross-Coupling
(Dominant Industrial Route)

This method utilizes the Buchwald-Hartwig coupling logic.[1][2] A 3-halopyridine (typically 3-
bromopyridine) is coupled with sodium thiomethoxide (

) using a Palladium catalyst and a bidentate phosphine ligand (e.g., Xantphos or DPPF).[1][2]

o Advantages: High regioselectivity, scalable.[1][2]

¢ Risks: Residual Pd (heavy metal contamination), phosphine oxide impurities.[1][2]
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Route B: Lithiation-Electrophilic Trapping (Lab Scale)

3-Bromopyridine is treated with

-Butyllithium (

-BuLi) at -78°C to generate 3-lithiopyridine, which is then quenched with dimethyl disulfide (
).[1][2]

e Advantages: Metal-free (no Pd).[1][2]

e Risks: Requires cryogenic conditions; difficult to scale >1kg; risk of "Wurtz-type" coupling
byproducts.[1][2]

Visualization: Synthesis Workflow
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Caption: Comparison of the two primary synthetic pathways. Route A is preferred for
commercial bulk supply.

Supply Chain & Procurement Strategy

Sourcing this compound requires distinguishing between "catalog re-packagers" and "primary
manufacturers” to ensure batch consistency.[1][2]

Supplier Landscape
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Tier Supplier Type Key Vendors Recommended For
Sigma-Aldrich
o _ Small scale (g),
] o (MilliporeSigma),
Tier 1 Global Distributors ] Reference standards,
Thermo Fisher, TCI )
] Fast delivery.[3][4]
Chemicals
Mid-scale (10g - 1kg),
) o BLD Pharm, Ambeed, ) -
Tier 2 Specialist CROs ] Project-specific
Enamine, Fluorochem )
synthesis.[3][4]
] ] Large scale (>1kg),
Regional synthesis o
, . _ _ Cost efficiency.[1][2]
Tier 3 Bulk Manufacturers labs in China/India ) }
[3][4] Requires strict
(e.g., Sunway Pharm)
QC.[1][2]
Procurement Decision Logic
Need 3-(Methylthio)pyridine
R&D [ilot Production
<10 grams 10g - 1kg > 1kg

/

l

\

Tier 1: Sigma / TCI
(High Price, High Speed)

Tier 2: BLD / Enamine
(Balance Price/Speed)

Tier 3: Bulk Manufacturer
(Low Price, High QC Risk)

Mandatory In-House QC:

1H-NMR + GC-MS
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Caption: Strategic sourcing decision tree based on required volume and risk tolerance.

Quality Assurance & Handling
Analytical Verification Protocol

Upon receipt, verify the compound immediately. Sulfides are prone to oxidation to sulfoxides (

) upon prolonged exposure to air.[1][2]

« -NMR (CDCI
):

o Look for the methyl singlet at
~2.5 ppm.[1][2]
o Verify the aromatic region for the 3-substituted pattern (distinct from 2- or 4- isomers).[1][2]
o Check: Absence of broad peaks around
7-8 ppm which may indicate polymeric Pd-complexes.[1][2]
e GC-MS:
o Confirm Molecular lon: m/z 125.
o Check for 3-bromopyridine (m/z 157/159) residue if synthesized via Route A.[1][2]

o Appearance Check: Darkening from pale yellow to orange/brown indicates oxidation or light
sensitivity.[1][2]

Safety & Odor Management

e Hazard Class: Irritant (Skin/Eye), Stench.[1][2]

e Odor Control: All glassware and syringes must be treated with a bleach solution (sodium
hypochlorite) immediately after use.[1][2] This oxidizes the sulfide to the odorless
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sulfoxide/sulfone before cleaning.[1][2]

« Storage: Store under inert atmosphere (Argon/Nitrogen) at 2-8°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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